Retinyl glucoside
Retinyl glucoside
Retinyl-β-D-glucoside is a naturally occurring and biologically active metabolites of vitamin A, which are found in fish and mammals.IC50 Value:Target:in vitro: Retinyl beta-D-glucoside is a substrate for two broad-specificity mammalian beta-glucosidases, namely the cytosolic and membrane-associated beta-glucosidases of guinea pig liver. However, retinyl beta-D-glucoside is not hydrolysed by placental glucocerebrosidase [1].in vivo: Depending on the mode of administration, retinyl beta-glucose, which is soluble in water, showed 67-100% of the growth-promoting activity of retinyl acetate in vitamin A-deficient rats. In metabolic studies on vitamin A-deficient rats, retinyl beta-glucose was rapidly hydrolyzed to retinol [2].
Brand Name:
Vulcanchem
CAS No.:
136778-12-6
VCID:
VC0002701
InChI:
SMILES:
Molecular Formula:
C26H40O6
Molecular Weight:
448.59
Retinyl glucoside
CAS No.: 136778-12-6
Inhibitors
VCID: VC0002701
Molecular Formula: C26H40O6
Molecular Weight: 448.59
| CAS No. | 136778-12-6 |
|---|---|
| Product Name | Retinyl glucoside |
| Molecular Formula | C26H40O6 |
| Molecular Weight | 448.59 |
| Description | Retinyl-β-D-glucoside is a naturally occurring and biologically active metabolites of vitamin A, which are found in fish and mammals.IC50 Value:Target:in vitro: Retinyl beta-D-glucoside is a substrate for two broad-specificity mammalian beta-glucosidases, namely the cytosolic and membrane-associated beta-glucosidases of guinea pig liver. However, retinyl beta-D-glucoside is not hydrolysed by placental glucocerebrosidase [1].in vivo: Depending on the mode of administration, retinyl beta-glucose, which is soluble in water, showed 67-100% of the growth-promoting activity of retinyl acetate in vitamin A-deficient rats. In metabolic studies on vitamin A-deficient rats, retinyl beta-glucose was rapidly hydrolyzed to retinol [2]. |
| Reference | [1]. Vanderjagt DJ, et al. Human glucocerebrosidase catalyses transglucosylation between glucocerebroside and retinol. Biochem J. 1994 Jun 1;300 ( Pt 2):309-15. http://www.ncbi.nlm.nih.gov/pubmed/8002933 [2]. Barua AB, et al. Chemical synthesis, growth-promoting activity, and metabolism of all-trans retinyl beta-glucose in the rat. Int J Vitam Nutr Res. 1992;62(4):298-302. |
| Last Modified | Aug 20 2021 |
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